2-(4-(2-chloro-4-fluorobenzamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2-chloro-4-fluorobenzoyl)amino]phenyl]-N-(2-methoxyethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C18H16ClFN6O3/c1-29-9-8-21-18(28)16-23-25-26(24-16)13-5-3-12(4-6-13)22-17(27)14-7-2-11(20)10-15(14)19/h2-7,10H,8-9H2,1H3,(H,21,28)(H,22,27)
• InChI Key: OVSRQNOYLMYUBQ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H16ClFN6O3
• Molecular Weight: 418.8 g/mol

Description

2-(4-(2-chloro-4-fluorobenzamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H16ClFN6O3 and its molecular weight is 418.81. The purity is usually 95%.
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Scientific Research Applications

Chemical Stability and Structural Insights

Research into N-heterocyclic carbenes (NHCs) has explored molecules with similar structures to 2-(4-(2-chloro-4-fluorobenzamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide, focusing on the stability and electronic properties of potential NHC precursors. A study by Hobbs et al. (2010) investigated the electron delocalization's influence on the stability and structure of NHCs, revealing that certain configurations demonstrate reactivity akin to alkyl halides and that computational analyses highlight the electrophilic nature of these compounds due to a low energy LUMO extending over carbonyl moieties (Hobbs et al., 2010).

Synthesis and Biological Activity

Research on compounds with structural similarities has led to the synthesis of various derivatives for biological evaluation. For example, the synthesis and antimicrobial evaluation of thiazole and thiazolidine derivatives containing fluorobenzamides by Desai et al. (2013) demonstrate the potential antimicrobial activity of such compounds, suggesting the relevance of investigating the biological activities of similar compounds (Desai et al., 2013).

Anticancer Potentials

The synthesis and evaluation of 2-phenylthiazole-4-carboxamide derivatives, as explored by Aliabadi et al. (2010), show significant cytotoxic activities against various cancer cell lines, highlighting the potential anticancer properties of related compounds. This underscores the importance of further research into compounds like this compound for their possible therapeutic applications (Aliabadi et al., 2010).